Cas no 1803561-62-7 (tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate)

• Product Name: tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate
• CAS No: 1803561-62-7
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• CID: 5707077
• PubChem ID: 86775875
• Update Time: 2025-05-19

tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate
• EN300-183952
• 1803561-62-7
• tert-ButylN-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate
• Carbamic acid, N-[[4-[2-(4-formylphenoxy)acetyl]-2-morpholinyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H26N2O6/c1-19(2,3)27-18(24)20-10-16-11-21(8-9-25-16)17(23)13-26-15-6-4-14(12-22)5-7-15/h4-7,12,16H,8-11,13H2,1-3H3,(H,20,24)
• InChI Key： MLVHOVZLXPLSLZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(COC2C=CC(C=O)=CC=2)=O)CC1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 378.17908655g/mol
• Monoisotopic Mass: 378.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 599.6±50.0 °C(Predicted)
• pka: 12.22±0.46(Predicted)

Additional information on tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate

Introduction to tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate (CAS No. 1803561-62-7)

tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate (CAS No. 1803561-62-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements associated with this compound.

The chemical structure of tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate is notable for its intricate arrangement of functional groups. The molecule consists of a tert-butyl carbamate moiety attached to a morpholine ring, which is further functionalized with a formylphenoxyacetyl group. This combination of functional groups imparts the compound with unique chemical and biological properties, making it a subject of interest for researchers exploring new drug candidates.

The synthesis of tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route begins with the preparation of the morpholine derivative, followed by the introduction of the formylphenoxyacetyl group through an acylation reaction. The final step involves the formation of the tert-butyl carbamate through a coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for further studies.

In terms of biological activities, tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in key metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. This finding suggests that tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its enzymatic inhibition properties, tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings are particularly relevant given the growing interest in developing anti-inflammatory drugs for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients at various dose levels, with no significant adverse effects reported. These promising outcomes have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

In addition to its therapeutic applications, tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate has also been studied for its use in diagnostic imaging. Researchers have explored its potential as a contrast agent in magnetic resonance imaging (MRI), leveraging its unique chemical properties to enhance image contrast and improve diagnostic accuracy. Early studies have shown promising results, suggesting that this compound could play a role in advancing medical imaging technologies.

The future prospects for tert-Butyl N-({4-[2-(4-formylphenoxy)acetyl]morpholin-2-yl}methyl)carbamate are bright. Ongoing research continues to uncover new applications and refine our understanding of its mechanisms of action. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will find its way into various therapeutic and diagnostic settings, contributing to advancements in healthcare.

In conclusion, tert-Butyl N-{(4-[2-(4-formylphenoxy)acetyl]morpholin)-2-ylyl)methyl}carbamate (CAS No. 1803561-62-7) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for developing new treatments for various diseases and conditions. As research progresses, it is expected that this compound will continue to play a significant role in advancing our understanding and treatment capabilities in the field of healthcare.